Cas no 934498-23-4 (Octanethioic acid, S-[2-(acetylamino)ethyl] ester)

Octanethioic acid, S-[2-(acetylamino)ethyl] ester structure

934498-23-4 structure

Product Name:Octanethioic acid, S-[2-(acetylamino)ethyl] ester

CAS No:934498-23-4

Molecular Formula:C₁₂H₂₃NO₂S

Molecular Weight:245.382

CID:4505750

PubChem ID:91828306

Octanethioic acid, S-[2-(acetylamino)ethyl] ester Properties

Names and Identifiers

- Octanethioic acid, S-[2-(acetylamino)ethyl] ester
- S-(2-acetamidoethyl) octanethioate
- Reaxys ID: 22647982
- A1-01241
- 934498-23-4
- InChIKey： ZSBVQWHKLXJOHJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H23NO2S/c1-3-4-5-6-7-8-12(15)16-10-9-13-11(2)14/h3-10H2,1-2H3,(H,13,14)

Computed Properties

Exact Mass: 245.14495015Da
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 10
Monoisotopic Mass: 245.14495015Da
Heavy Atom Count: 16
Complexity: 207
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 71.5Å²

Octanethioic acid, S-[2-(acetylamino)ethyl] ester Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-26532638-1.0g	N-[2-(octanoylsulfanyl)ethyl]acetamide	934498-23-4	95%	1.0g	$0.0

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Emile R. Engel,Vincent J. Smith,Charl X. Bezuidenhout,Leonard J. Barbour Chem. Commun., 2014,50, 4238-4241
8. Orientation transitions during the growth of imine covalent organic framework thin films†

F. Liu,S. Cai,C. Wang,T.-W. Tan J. Mater. Chem. C, 2017,5, 5090-5095
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Christopher R. Graves,Jaqueline L. Kiplinger Chem. Commun., 2009, 3831-3853

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters

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